Cas no 270596-39-9 (Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid)

Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid is a chiral protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a 3-chlorophenyl substituent. This compound serves as a valuable intermediate in peptide synthesis and medicinal chemistry, offering stereochemical control due to its (S)-configuration. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, while the chloro-phenyl moiety provides a versatile handle for further functionalization. Its structural features make it particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.
Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid structure
270596-39-9 structure
Product Name:Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid
CAS No:270596-39-9
MF:C15H20ClNO4
MW:313.77660369873
MDL:MFCD01860999
CID:67405
PubChem ID:2761567
Update Time:2025-06-15

Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((tert-Butoxycarbonyl)amino)-4-(3-chlorophenyl)butanoic acid
    • (S)-N-(tert-Butoxycarbonyl)-3-amino-4-(3-chlorophenyl)butyric acid
    • Boc-(S)-3-Amino-4-(3-Chlorophenyl)Butanoic Acid
    • (S)-3-(Boc-amino)-4-(3-chlorophenyl)butyric acid
    • Benzenebutanoic acid, 3-chloro-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βS)-
    • BOC-(S)-3-AMINO-4-(3-CHLORO-PHENYL)-BUTYRIC ACID
    • Boc-(S)-3-amino-4-(3-chlorophenyl)-butyric acid
    • Boc-(S)-3-Amino-4-(3-chlorophenyl)butyricacid
    • BOC-BETA-HOPHE(3-CL)-OH
    • (S)-3-((tert-Butoxycarbonyl)amino)-4-(3-chlorophenyl)butanoicacid
    • (S)-3-(tert-butoxycarbonylamino)-4-(3-chlorophenyl)butanoic acid
    • Boc-3-chloro-L-beta-homophenylalanine
    • DTXSID10375832
    • MFCD01860999
    • (S)-3-Chloro-b-(Boc-amino)benzenebutanoic acid
    • AKOS015948794
    • AC-22158
    • SCHEMBL1519856
    • AS-48788
    • (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-(3-chlorophenyl)butanoic acid
    • (3S)-3-[(tert-butoxycarbonyl)amino]-4-(3-chlorophenyl)butanoic acid
    • FD10062
    • Boc-Phe(3-Cl)-(C#CH2)OH
    • (3S)-4-(3-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • Boc-(S)-3-Amino-4-(3-chlorophenyl)butyric acid
    • 270596-39-9
    • Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid
    • MDL: MFCD01860999
    • Inchi: 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-12(9-13(18)19)8-10-5-4-6-11(16)7-10/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1
    • InChI Key: APXVJJBVNYZEDD-LBPRGKRZSA-N
    • SMILES: ClC1=CC=CC(=C1)C[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 313.10800
  • Monoisotopic Mass: 313.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 3.64140

Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid Security Information

  • HazardClass:IRRITANT

Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid

Comprehensive Overview of Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid (CAS No. 270596-39-9)

Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid (CAS No. 270596-39-9) is a specialized chiral building block widely used in pharmaceutical synthesis and peptide chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group, a 3-chlorophenyl moiety, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and bioconjugation. Its unique structure enables applications in targeted therapies, including kinase inhibitors and protease modulators, aligning with current trends in precision medicine.

The growing demand for chiral intermediates like Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid reflects the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "Boc-protected amino acids" or "chlorophenyl butyric acid derivatives" to develop novel therapeutics, particularly for metabolic disorders and oncology. The compound's CAS No. 270596-39-9 is often referenced in patent literature, underscoring its relevance in intellectual property related to small-molecule drugs.

From a synthetic perspective, the Boc group in Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid offers stability under acidic conditions while allowing deprotection under mild conditions—a critical feature for multi-step organic reactions. This property is frequently discussed in forums on "peptide coupling strategies" and "protecting group chemistry," highlighting its utility in solid-phase peptide synthesis (SPPS). The 3-chlorophenyl substituent further enhances lipophilicity, a key parameter in drug design for blood-brain barrier penetration.

Analytical data for CAS No. 270596-39-9 typically includes high-performance liquid chromatography (HPLC) purity profiles and nuclear magnetic resonance (NMR) spectra, which are crucial for quality control in Good Manufacturing Practice (GMP) settings. Laboratories often inquire about "Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid synthesis protocols" or "spectroscopic characterization," indicating its technical importance in process chemistry.

In drug development pipelines, derivatives of Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid have been explored as precursors for protease-activated receptor (PAR) antagonists, a hot topic in inflammation research. The compound's structural motif also appears in studies on "allosteric modulators" and "protein-protein interaction inhibitors," addressing current challenges in undruggable targets. Its chiral center at the 3-position ensures stereochemical precision, a critical factor in FDA submissions for new chemical entities.

Supply chain professionals frequently search for "270596-39-9 suppliers" or "Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid bulk availability," reflecting commercial interest in this intermediate. The compound's stability at room temperature and compatibility with common organic solvents (e.g., DMF, DCM) make it logistically favorable for global distribution. Regulatory databases list CAS No. 270596-39-9 as compliant with REACH and TSCA standards, facilitating international trade.

Recent publications have highlighted the role of chlorophenyl-containing amino acids in developing SARS-CoV-2 main protease inhibitors, connecting this compound to pandemic-related research. While not directly bioactive itself, Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid serves as a scaffold for structure-activity relationship (SAR) studies, particularly in optimizing pharmacokinetic properties like metabolic stability.

For synthetic chemists, the compound's crystalline properties facilitate purification via recrystallization—a frequently searched topic in "amino acid derivative purification techniques." The carboxylic acid functionality allows straightforward activation as N-hydroxysuccinimide (NHS) esters, enabling efficient conjugation to amines in bioconjugation workflows. This feature is particularly valuable for antibody-drug conjugate (ADC) development, a rapidly growing sector in biopharmaceuticals.

Environmental considerations for CAS No. 270596-39-9 include biodegradability assessments and waste management protocols, aligning with green chemistry initiatives. The pharmaceutical industry's shift toward sustainable synthesis has increased interest in "eco-friendly protecting groups," though the Boc group remains indispensable due to its well-established deprotection kinetics and compatibility with diverse reaction conditions.

In analytical method development, Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid serves as a reference standard for chiral stationary phase validation. Mass spectrometry studies of this compound contribute to databases for "fragmentation patterns of halogenated amino acids," supporting metabolite identification in drug discovery. These applications make 270596-39-9 a recurring subject in analytical chemistry webinars and continuing education courses.

The future research trajectory for Boc-(S)-3-amino-4-(3-chloro-phenyl)-butyric Acid includes potential applications in peptidomimetic design and macrocyclic compounds, addressing the need for orally bioavailable peptide therapeutics. As the industry explores "beyond rule-of-five" chemical space, this compound's balanced molecular properties position it as a valuable tool for medicinal chemists tackling challenging biological targets.

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